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Compound of Interest

Compound Name: Cgp 29030A

CAS No.: 113240-27-0

Cat. No.: B1668490 Get Quote

Abstract & Compound Profile
CGP 29030A is a synthetic piperazine derivative (specifically 1-[2-(4-chlorophenyl)ethyl]-4-(3,5-

dimethoxybenzoyl)-piperazine monohydrochloride) known for its specific analgesic properties.

[1] Unlike opioids, it inhibits nociceptive dorsal horn neurons and gamma-motoneurons,

potentially via GABAergic modulation, without affecting normal sensory function.

This protocol details the formulation of CGP 29030A for in vivo administration. As the

compound is typically supplied as a monohydrochloride (HCl) salt, it exhibits favorable aqueous

solubility compared to its free base form.
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Property Detail

Chemical Name
1-[2-(4-chlorophenyl)ethyl]-4-(3,5-

dimethoxybenzoyl)-piperazine HCl

Molecular Formula C₂₁H₂₅ClN₂O₃[2] · HCl

Molecular Weight ~425.35 g/mol (Salt); 388.89 g/mol (Free Base)

Solubility Soluble in Water, Saline, DMSO (>20 mg/mL)

Appearance White to off-white crystalline solid

Storage -20°C (Desiccated); Protect from light

Safety & Handling (HSE)
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle lyophilized powder in a

biosafety cabinet or fume hood to avoid inhalation.

Toxicity: While an analgesic, the specific toxicology profile may not be fully characterized.

Treat as a potential irritant and neuroactive substance.

Preparation Protocol
Two methods are provided. Method A is the standard for the HCl salt form (most common).

Method B is for high-concentration stocks or if the free base is used.

Method A: Direct Aqueous Dissolution (Preferred for HCl
Salt)
Target Concentration: 1 mg/mL – 10 mg/mL Vehicle: 0.9% Sterile Saline (NaCl) or Phosphate

Buffered Saline (PBS).

Calculate: Determine the required mass.

Example: To prepare 5 mL of a 5 mg/mL solution, weigh 25 mg of CGP 29030A.

Weigh: Accurately weigh the powder into a sterile microcentrifuge tube or glass vial.
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Dissolve:

Add 80% of the final volume of sterile saline (e.g., 4 mL).

Vortex gently for 1-2 minutes. The HCl salt should dissolve readily at room temperature.

Note: If particles persist, sonicate for 30-60 seconds.

Adjust Volume: Add the remaining saline to reach the final volume (5 mL).

pH Check (Optional): Verify pH is near physiological range (pH 6.0–7.5). If too acidic (due to

HCl), adjust carefully with dilute NaOH, but avoid precipitation.

Sterilization:

Pass the solution through a 0.22 µm PES or PVDF syringe filter into a sterile, sealed vial.

Caution: Do not use Nylon filters if the compound is in an acidic vehicle, though PES is

generally safe.

Method B: DMSO Co-Solvent Stock (For High
Concentrations)
Use this if the compound fails to dissolve in saline or if a high-concentration stock (>20 mg/mL)

is required for long-term storage.

Stock Preparation:

Dissolve CGP 29030A in 100% DMSO to a concentration of 50 mg/mL.

Vortex until clear.

Storage: This stock can be aliquoted and stored at -20°C for up to 3 months.

Working Solution (Day of Experiment):

Dilute the DMSO stock into sterile saline.
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Ratio: Ensure final DMSO concentration is ≤ 5% (v/v) to minimize vehicle toxicity.

Example: To make 1 mL of 2.5 mg/mL solution:

Take 50 µL of 50 mg/mL Stock.

Slowly add 950 µL of warm (37°C) Sterile Saline while vortexing.

Critical: Add saline to the DMSO slowly to prevent "crashing out" (precipitation).

Quality Control & Administration
QC Checklist

Clarity: Solution must be clear and colorless. Discard if cloudy.

Sterility: Filter sterilization is mandatory for IP/IV/SC routes.

Freshness: Prepare aqueous working solutions fresh daily. Do not store diluted aqueous

solutions >24 hours.

Administration Guidelines
Routes: Intraperitoneal (IP) or Subcutaneous (SC).

Dosing: Typical experimental range in rodents is 10–30 mg/kg.

Example: For a 250g rat at 10 mg/kg, dose = 2.5 mg.

Using a 5 mg/mL solution, inject 0.5 mL.

Vehicle Control: Always run a control group injected with the vehicle alone (e.g., 5%

DMSO/Saline).

Visual Workflows
Preparation Workflow
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Caption: Step-by-step preparation of CGP 29030A aqueous solution.
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Caption: Proposed mechanism of CGP 29030A on nociceptive signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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